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Introduction

Chlorine dioxide (ClO₂) is a potent oxidizing agent and disinfectant widely utilized in various

applications, including drinking water treatment, industrial sanitation, and food processing.[1][2]

Unlike traditional chlorine-based disinfectants, chlorine dioxide offers the advantage of not

forming harmful trihalomethanes (THMs).[1] Accurate and selective measurement of chlorine

dioxide is crucial for process control and regulatory compliance. This application note details a

selective and reliable spectrophotometric method for the determination of chlorine dioxide in

aqueous solutions using Chlorophenol Red (CPR) as an indicator. The method is based on

the specific reaction between chlorine dioxide and CPR, which results in a measurable color

change.[1]

Principle of the Method

The spectrophotometric determination of chlorine dioxide with Chlorophenol Red is based on

the oxidative bleaching of the CPR indicator by ClO₂. In this reaction, one mole of CPR reacts

with two moles of chlorine dioxide, leading to the formation of a colorless product.[1][3] This

causes a decrease in absorbance at a specific wavelength, which is directly proportional to the

concentration of chlorine dioxide in the sample.[1][4] The reaction is pH-sensitive, with an

optimal pH of 5.2 for the initial reaction.[1][4] Subsequent buffering to a pH near 10 can

enhance the sensitivity of the measurement.[1] This method is highly selective for chlorine
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dioxide and experiences minimal interference from other common oxidants such as

hypochlorite, chlorite, and chloramines.[1]

Instrumentation and Reagents

Spectrophotometer: Capable of measurement at 570-575 nm.

Analytical Balance: For accurate weighing of reagents.

Volumetric flasks and pipettes: Class A, for the preparation of standard and reagent

solutions.

pH meter: For adjusting the pH of buffer solutions.

Chlorophenol Red (CPR) Indicator Solution: Prepare by dissolving a precise amount of

CPR powder in deionized water. The final concentration should be optimized based on the

expected range of chlorine dioxide concentrations.

Buffer Solution (pH 5.2): To adjust the sample to the optimal reaction pH.

Buffer Solution (pH 10): To increase the sensitivity of the method.

Deionized Water: For reagent preparation and dilutions.

Chlorine Dioxide Stock Solution: Handle with care in a well-ventilated area. The

concentration of the stock solution should be determined by a standard titration method.

Dechlorinating Agent: Such as sodium thiosulfate or a commercially available dechlorinating

powder pillow, to prepare the blank.[4]

Experimental Protocol
1. Preparation of Reagents

Chlorophenol Red Indicator Solution: Accurately weigh a specific amount of Chlorophenol
Red powder and dissolve it in a known volume of deionized water to achieve the desired

concentration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cdn.hach.com/7FYZVWYB/at/q5szkbr67rg9ks2p877bxhr/ex_chlorinedioxide.pdf
https://www.benchchem.com/product/b1198410?utm_src=pdf-body
https://cdn.hach.com/7FYZVWYB/at/qkn2rhz64tkx6t8j4wrw/DR_4000_Chlorine_Dioxide_LR_Method_8065.pdf
https://www.benchchem.com/product/b1198410?utm_src=pdf-body
https://www.benchchem.com/product/b1198410?utm_src=pdf-body
https://www.benchchem.com/product/b1198410?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH 5.2 Buffer Solution: Prepare a suitable buffer system (e.g., acetate buffer) and adjust the

pH to 5.2 using a pH meter.

pH 10 Buffer Solution: Prepare a suitable buffer system (e.g., carbonate-bicarbonate buffer)

and adjust the pH to 10 using a pH meter.

Chlorine Dioxide Working Standards: Prepare a series of working standards by diluting the

chlorine dioxide stock solution with deionized water to cover the desired concentration range

(e.g., 0.1 to 1.9 mg/L). These standards should be prepared fresh daily.

2. Sample Collection and Preparation

Collect samples in clean glass bottles with ground-glass stoppers.

Minimize agitation and exposure to air to prevent loss of chlorine dioxide.

Analyze samples as soon as possible after collection due to the instability and volatility of

chlorine dioxide.[4]

3. Measurement Procedure

Blank Preparation: To a 50 mL graduated mixing cylinder, add 50 mL of the sample. Add one

dechlorinating agent powder pillow, stopper, and invert several times to dissolve. This

solution serves as the blank.[4]

Sample Preparation: To a separate 50 mL graduated mixing cylinder, add 50 mL of the

sample.

pH Adjustment: Add a specific volume of pH 5.2 buffer solution to both the blank and the

sample cylinders. Stopper and invert to mix.[4]

Reaction with CPR: Add a precise volume of the Chlorophenol Red indicator solution to

each cylinder. Stopper and invert several times to ensure thorough mixing.[1][4]

Sensitivity Enhancement: Add a specific volume of pH 10 buffer solution to each cylinder.

Stopper and invert to mix.[1]

Spectrophotometric Measurement:
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Set the spectrophotometer to a wavelength of 575 nm.[4][5]

Use the prepared blank to zero the instrument.

Measure the absorbance of the prepared sample.

Quantification: Determine the concentration of chlorine dioxide in the sample from the

measured absorbance using a calibration curve.

4. Calibration Curve

Prepare a series of chlorine dioxide standards of known concentrations.

Follow the measurement procedure (steps 3-6) for each standard.

Plot a graph of absorbance versus the concentration of the chlorine dioxide standards.

The resulting calibration curve should be linear over the working concentration range.

Data Presentation
Table 1: Method Performance and Parameters

Parameter Value Reference

Wavelength (λmax) 570 - 575 nm [1][4][5]

Optimal pH (Initial Reaction) 5.2 [1][4]

pH for Sensitivity

Enhancement
~10 [1]

Linearity Range 0.1 - 1.9 mg/L [6]

Limit of Detection (LOD) 0.12 mg/L [6][7]

Stoichiometry (CPR:ClO₂) 1:2 [1][3]

Table 2: Interference Study Summary
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Potential
Interferent

Concentration
Tested

Interference
Level

Notes Reference

Chlorite (ClO₂⁻) 1.38 mg/L < 2%

Minimal

interference

observed.

[6]

Chlorate (ClO₃⁻) 9.87 mg/L < 2%

Minimal

interference

observed.

[6]

Monochloramine

(NH₂Cl)
5.31 mg/L < 2%

Minimal

interference

observed.

[6]

Free Available

Chlorine (FAC)
up to 1.19 mg/L 3.7%

Can be reduced

by adding oxalic

acid, sodium

cyclamate, or

thioacetamide.

[6][7]
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Caption: Experimental workflow for chlorine dioxide determination.
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Caption: Reaction principle of chlorine dioxide and Chlorophenol Red.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1198410#spectrophotometric-determination-of-
chlorine-dioxide-using-chlorophenol-red]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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